[2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] (E)-3-[4-(azepan-1-ylsulfonyl)phenyl]prop-2-enoate

• IUPAC Name: [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] (E)-3-[4-(azepan-1-ylsulfonyl)phenyl]prop-2-enoate
• InChI: InChI=1S/C23H31N3O5S/c1-18(2)23(3,17-24)25-21(27)16-31-22(28)13-10-19-8-11-20(12-9-19)32(29,30)26-14-6-4-5-7-15-26/h8-13,18H,4-7,14-16H2,1-3H3,(H,25,27)/b13-10+
• InChI Key: UYOZZVUXZHEZNN-JLHYYAGUSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)COC(=O)C=CC1=CC=C(C=C1)S(=O)(=O)N2CCCCCC2
• Isomeric SMILES: CC(C)C(C)(C#N)NC(=O)COC(=O)/C=C/C1=CC=C(C=C1)S(=O)(=O)N2CCCCCC2
• Molecular Formula: C23H31N3O5S
• Molecular Weight: 461.6 g/mol

Description

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